Cas no 678991-47-4 (Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-)
Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-
- SCHEMBL25663392
- (R)-METHYL 3-(DIBENZYLAMINO)BUTANOATE
- G83661
- 678991-47-4
-
- Inchi: 1S/C19H23NO2/c1-16(13-19(21)22-2)20(14-17-9-5-3-6-10-17)15-18-11-7-4-8-12-18/h3-12,16H,13-15H2,1-2H3/t16-/m1/s1
- InChI Key: WLFQLYRDPDIREX-MRXNPFEDSA-N
- SMILES: C(OC)(=O)C[C@H](N(CC1=CC=CC=C1)CC1=CC=CC=C1)C
Computed Properties
- Exact Mass: 297.172878976Da
- Monoisotopic Mass: 297.172878976Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 8
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 29.5Ų
Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2117308-100mg |
(R)-Methyl 3-(dibenzylamino)butanoate |
678991-47-4 | 98% | 100mg |
¥251.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2117308-250mg |
(R)-Methyl 3-(dibenzylamino)butanoate |
678991-47-4 | 98% | 250mg |
¥420.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2117308-1g |
(R)-Methyl 3-(dibenzylamino)butanoate |
678991-47-4 | 98% | 1g |
¥903.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2117308-5g |
(R)-Methyl 3-(dibenzylamino)butanoate |
678991-47-4 | 98% | 5g |
¥2338.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 2117308-10g |
(R)-Methyl 3-(dibenzylamino)butanoate |
678991-47-4 | 98% | 10g |
¥3831.00 | 2024-05-04 |
Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
Additional information on Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-
Recent Advances in the Study of Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- (CAS: 678991-47-4)
Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)- (CAS: 678991-47-4) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. Recent studies have focused on its stereoselective synthesis, pharmacological properties, and potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, synthetic pathways, and biological activities.
One of the key areas of investigation has been the stereoselective synthesis of (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester. Researchers have developed novel catalytic methods to achieve high enantiomeric purity, which is critical for its application in chiral drug synthesis. A recent study published in the Journal of Medicinal Chemistry demonstrated the use of asymmetric hydrogenation techniques to produce the compound with over 99% enantiomeric excess (ee), highlighting the advancements in catalytic efficiency and selectivity.
In addition to its synthetic applications, the pharmacological properties of (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester have been explored. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway, with an IC50 value of 12.5 µM. These findings indicate its potential as a lead compound for developing anti-inflammatory agents.
Further research has also investigated the compound's role in modulating neurotransmitter systems. A recent preprint on bioRxiv revealed that (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester interacts with gamma-aminobutyric acid (GABA) receptors, suggesting possible applications in neurological disorders. However, these findings are still in the early stages, and more in vivo studies are needed to validate its efficacy and safety.
Despite these promising results, challenges remain in the scalable production and clinical translation of (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester. Issues such as cost-effective synthesis, stability under physiological conditions, and bioavailability need to be addressed. Collaborative efforts between academic and industrial researchers are underway to optimize these parameters, as highlighted in a recent review published in Advanced Synthesis & Catalysis.
In conclusion, (3R)-Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester (CAS: 678991-47-4) represents a versatile compound with significant potential in pharmaceutical research. Its stereoselective synthesis, enzyme inhibitory activity, and interaction with neurotransmitter systems make it a promising candidate for further development. Future studies should focus on overcoming the current limitations and exploring its therapeutic applications in greater depth.
678991-47-4 (Butanoic acid, 3-[bis(phenylmethyl)amino]-, methyl ester, (3R)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)